Cas no 29908-03-0 (S-Adenosyl-L-methionine)

S-Adenosyl-L-methionine (SAMe) is a biologically active compound involved in key biochemical processes, including methylation, transsulfuration, and aminopropylation. It serves as a universal methyl donor in numerous enzymatic reactions, playing a critical role in DNA/RNA methylation, neurotransmitter synthesis, and phospholipid metabolism. SAMe is widely utilized in research and clinical applications due to its high purity, stability, and bioavailability. Its advantages include consistent performance in enzymatic studies, reliable results in metabolic pathway analysis, and compatibility with cell culture and in vitro systems. The compound is supplied under stringent quality controls to ensure reproducibility in biochemical and pharmacological research.
S-Adenosyl-L-methionine structure
S-Adenosyl-L-methionine structure
Product name:S-Adenosyl-L-methionine
CAS No:29908-03-0
MF:C15H22N6O5S
MW:398.437381267548
MDL:MFCD00871208
CID:53546
PubChem ID:34755

S-Adenosyl-L-methionine Chemical and Physical Properties

Names and Identifiers

    • S-Adenosyl-L-Methionine Disulfate Tosylate
    • 5-Deoxyadenosine-5-L-methionine disulfate ditosylate
    • S-(5-Adenosyl)-L-methionine
    • S-Adenosyl-L-methionine
    • SAMe
    • S-adenosylmethionine
    • [14C]-Ademetionine
    • [3H]-Ademetionine
    • ADEMETHIOINEDISULFATETOSYLATE
    • Ademetionin
    • ADEMETIONINE
    • adenosylmethionine
    • AdoMet
    • methioninyladenylate
    • methyl-S-adenosyl-L-Met
    • p-Toluenesulfonate salt
    • S-adenosyl-L-[methyl(14)C]methionine
    • S-Adenosyl-L-methion
    • SAM
    • SAM-E
    • (3S)-5'-[(3-Amino-3-carboxylatopropyl)methylsulphonio]-5'-deoxyadenosine
    • S-adenosyl methionine
    • (S)-S-adenosyl-L-methionine
    • (R)-S-adenosyl-L-methionine
    • S-(5'-Adenosyl)-L-methionine
    • S-(5'-deoxyadenosin-5'-yl)-L-methionine
    • S-adenosyl-methionine
    • S-Adenosylmethionine (protonated carboxy group)
    • Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-
    • (S,S)-AdoMet
    • 2-S-adenosyl-L-methionine
    • Acylcarnitine
    • ademethionine
    • AdoM
    • S-adenosyl-L-methioninate
    • Adenosine, 5'-[(3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, hydroxide, inner salt, (3S)-
    • ADEMETIONINE DISULFATE DITOSYLATE
    • (S)-ademetionine
    • MSI-195
    • S Amet
    • SCHEMBL1300198
    • DB00118
    • ADEMETIONINE [WHO-DD]
    • Adenosine, 5'-((L-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, hydroxide, inner salt
    • CHEMBL1235831
    • S-Adenosyl-L-Methtonine
    • AKOS040750137
    • ADEMETIONINE [MART.]
    • UNII-6EZ5466ZUX
    • Adenosine, 5'-(((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
    • C00019
    • Q27264758
    • (S,S)-S-Adenosyl-L-methionine
    • Transmetil
    • (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylsulfonio]butanoate
    • BDBM28422
    • EINECS 249-946-8
    • NCGC00485915-01
    • BDBM50585598
    • Adenosine, 5'-((3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt, (3S)-
    • [(3S)-3-amino-3-carboxylatopropyl](5'-deoxyadenosin-5'-yl)(methyl)sulfonioacetate
    • MEFKEPWMEQBLKI-AIRLBKTGSA-N
    • S-Adenosyl-L-methionine;S-Adenosyl methionine;SAMe;AdoMet
    • 6EZ5466ZUX
    • (2S)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonio)butanoate
    • (2S)-2-amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}(methyl)sulfanylium)butanoate
    • Adenosine, 5'-((S)-((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
    • ADEMETIONINE (MART.)
    • CCRIS 7130
    • S-adenosyl-L-methioninate (deprotonated carboxy group)
    • (R,S)-S-Adenosyl-L-methionine
    • 17176-17-9
    • 91279-78-6
    • Ademetionine, (S)-
    • L-S-Adenosylmethionine
    • Q27135598
    • Ademetionine sulfate tosilate
    • [14COOH]AdoMet
    • (2S)-2-amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}(methyl)sulfaniumyl)butanoate
    • K093C397UL
    • [(3S)-3-amino-4-hydroxy-4-oxo-butyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl]-methyl-sulfonium
    • 7LP2MPO46S
    • UNII-7LP2MPO46S
    • AS-57895
    • S. Amet
    • R,S-adenosylmethionine
    • Adenosine, 5'-((R)-((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
    • S-Adenosyl-L-methionine HCl
    • AC-19717
    • EN300-7431717
    • AKOS015963176
    • CCG-268635
    • S,S-Adenosylmethionine
    • Active methionine
    • S-adenosyl-L-[carboxy-14C]methionine
    • CHEBI:67040
    • L-Methionine, S-adenosyl-
    • Ademetionine [INN]
    • Methionine, S-adenosyl- (6CI) Active methionine
    • Methionine, S-adenosyl-
    • Adenosine, 5'-[(L-3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, hydroxide, inner salt (8CI)
    • S-(5'-DESOXYADENOSIN-5'-YL)-L-METHIONINE
    • Donamet
    • HY-B0617
    • CHEMBL1088977
    • Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, inner salt
    • 78548-84-2
    • S-(5'desoxyadenosin-5'yl)-L-methionine
    • Q27281766
    • S-ADENOSYLMETHIONINE [VANDF]
    • (R)-ademetionine
    • 29908-03-0
    • (3S)-5'-((3-Amino-3-carboxylatopropyl)methylsulphonio)-5'-deoxyadenosine
    • DTXSID6032019
    • Ademetionine, (R)-
    • (2S)-2-amino-4-[{[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl}(methyl)sulfonio]butanoate (non-preferred name)
    • (3S)-5'-[(3-amino-3-carboxylatopropyl)methylsulphonio]-5'-deoxyadenosine inner salt
    • UNII-K093C397UL
    • 5'-((3S)-(3-AMINO-3-CARBOXYPROPYL)METHYLSULFONIO)-5'-DEOXYADENOSINE INNER SALT
    • S-ADENOSYLMETHIONINE [MI]
    • S-adenosyl-L-methionine(Ademetionine)?
    • DA-50220
    • A11522
    • C22529
    • MDL: MFCD00871208
    • Inchi: 1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/p+1/t7-,8+,10+,11+,14+,27?/m0/s1
    • InChI Key: MEFKEPWMEQBLKI-AIRLBKTGSA-O
    • SMILES: [S+](C([H])([H])[H])(C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])C([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])O[H]

Computed Properties

  • Exact Mass: 1014.27000
  • Monoisotopic Mass: 266.116761
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 184

Experimental Properties

  • Melting Point: 247-249 deg C
  • Boiling Point: [78]
  • PSA: 547.02000
  • LogP: -0.26280

S-Adenosyl-L-methionine Security Information

S-Adenosyl-L-methionine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

S-Adenosyl-L-methionine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci5596-1mg
Ademetionine
29908-03-0 98%
1mg
¥1352.00 2023-09-10
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XX5231-25g
S-Adenosyl-L-methionine
29908-03-0 ≥98%
25g
¥750元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XX5231-5g
S-Adenosyl-L-methionine
29908-03-0 ≥98%
5g
¥290元 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S26091-100mg
Ademetionine
29908-03-0
100mg
¥1446.0 2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S26091-10mg
Ademetionine
29908-03-0
10mg
¥426.0 2021-09-07
DC Chemicals
DCAPI1520-1 g
S-adenosyl-L-methionine
29908-03-0
1g
$200.0 2022-02-28
abcr
AB251276-250 mg
S-Adenosyl-L-methionine, 95%; .
29908-03-0 95%
250MG
€123.50 2021-09-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JD191-50mg
S-Adenosyl-L-methionine
29908-03-0 98+%
50mg
1003CNY 2021-05-07
Ambeed
A132774-1g
(2S)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonio)butanoate
29908-03-0 98%
1g
$1800.0 2024-07-19
ChemScence
CS-2851-100mg
S-Adenosyl-L-methionine
29908-03-0 ≥98.0%
100mg
$450.0 2022-04-27

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